Ethyl 5-bromo-4-cyano-2-nitrophenylacetate
Overview
Description
Ethyl 5-bromo-4-cyano-2-nitrophenylacetate (EBCNP) is a synthetic compound that has been used in scientific research for a variety of purposes. It has been studied for its ability to act as a catalyst and as a reagent in organic synthesis. It has also been used in the synthesis of various compounds, including pharmaceuticals, and in biochemistry and physiology research.
Scientific Research Applications
Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in the synthesis of various compounds, and as a model compound in biochemistry and physiology research. In organic synthesis, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has been used as a catalyst for the synthesis of a variety of compounds, including pharmaceuticals. In biochemistry and physiology research, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has been used as a model compound to study the mechanism of action of various enzymes and proteins.
Mechanism of Action
Ethyl 5-bromo-4-cyano-2-nitrophenylacetate acts as a catalyst in organic synthesis by facilitating the formation of covalent bonds between molecules. In biochemistry and physiology research, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate is used as a model compound to study the mechanism of action of various enzymes and proteins. Specifically, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate can bind to enzymes and proteins, which can then be used to study the structure and function of these molecules.
Biochemical and Physiological Effects
Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has been studied for its biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory effects, as well as to have an inhibitory effect on the production of certain enzymes. Additionally, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has been shown to have an inhibitory effect on the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has several advantages for use in laboratory experiments. It is easy to synthesize and can be used in a variety of applications. Additionally, it is relatively inexpensive and can be stored for long periods of time. However, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has some limitations for use in laboratory experiments. It is not very soluble in water, which can limit its use in certain experiments. Additionally, it can be toxic if not handled properly.
Future Directions
There are several potential future directions for research with Ethyl 5-bromo-4-cyano-2-nitrophenylacetate. It could be used to further study the biochemical and physiological effects of the compound. Additionally, it could be used to study the mechanism of action of various enzymes and proteins. It could also be used in the synthesis of novel compounds and pharmaceuticals. Additionally, it could be used to study the effects of Ethyl 5-bromo-4-cyano-2-nitrophenylacetate on the growth of certain bacteria. Finally, it could be used to study the effects of Ethyl 5-bromo-4-cyano-2-nitrophenylacetate on the environment.
properties
IUPAC Name |
ethyl 2-(5-bromo-4-cyano-2-nitrophenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O4/c1-2-18-11(15)5-7-3-9(12)8(6-13)4-10(7)14(16)17/h3-4H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYMUKLWUAVBBOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C=C1[N+](=O)[O-])C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromo-4-cyano-2-nitrophenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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